N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea

• IUPAC Name: 1-(3-methylsulfanylphenyl)-3-[4-(1,2,4-triazol-1-ylmethyl)phenyl]urea
• InChI: InChI=1S/C17H17N5OS/c1-24-16-4-2-3-15(9-16)21-17(23)20-14-7-5-13(6-8-14)10-22-12-18-11-19-22/h2-9,11-12H,10H2,1H3,(H2,20,21,23)
• InChI Key: AONRMMNXBSGDDH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)NC2=CC=C(C=C2)CN3C=NC=N3
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea, also known as METI, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various experimental settings.

Mechanism of Action

The mechanism of action of N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea involves the inhibition of protein kinases through the binding of the compound to the ATP-binding site of the kinase. This binding prevents the kinase from phosphorylating its target proteins, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has been found to have a wide range of biochemical and physiological effects. In addition to its effects on protein kinases, N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has been shown to inhibit the activity of several other enzymes, including phosphodiesterases and carbonic anhydrases. These effects have been found to have implications for various cellular processes, including signal transduction, metabolism, and ion transport.

Advantages and Limitations for Lab Experiments

N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has several advantages as a tool for scientific research. It is a potent inhibitor of several important enzymes, making it a valuable tool for studying their roles in various cellular processes. Additionally, N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has been found to have low toxicity in vitro, making it a safer alternative to other inhibitors that may have toxic effects on cells.
However, there are also limitations to the use of N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea in lab experiments. One major limitation is its lack of selectivity for specific protein kinases. N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has been found to inhibit several different kinases, which can make it difficult to determine the specific effects of kinase inhibition on cellular processes. Additionally, the effects of N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea on cellular processes may be influenced by factors such as cell type and concentration of the compound.

Future Directions

There are several potential future directions for research on N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea. One area of interest is the development of more selective inhibitors of specific protein kinases. This could help to overcome the limitations of N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea in terms of its lack of selectivity. Additionally, further studies are needed to determine the specific effects of N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea on various cellular processes and to explore its potential applications in areas such as cancer research and drug development.

Scientific Research Applications

N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea as a tool for studying the role of protein kinases in various cellular processes. N-[3-(methylthio)phenyl]-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea has been found to be a potent inhibitor of several protein kinases, including CK2, CDK2, and GSK3β, which play important roles in cell signaling, proliferation, and differentiation.